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Compound of Interest

Compound Name: AVN-101 hydrochloride

Cat. No.: B605702 Get Quote

Technical Support Center: AVN-101
Hydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with AVN-101 hydrochloride. Here you will find multi-

target binding data, experimental protocols, and answers to frequently asked questions to

facilitate your research.

Multi-Target Binding Affinity of AVN-101
Hydrochloride
AVN-101 hydrochloride is a multi-modal receptor antagonist with high affinity for a range of

serotonin (5-HT), histamine, and adrenergic receptors.[1][2][3][4] The compound is a potent 5-

HT7 receptor antagonist.[1][2][3] It also demonstrates significant affinity for several other 5-HT

receptor subtypes, including 5-HT2A, 5-HT2C, and 5-HT6.[5][6][7] Furthermore, AVN-101
hydrochloride interacts with histamine H1 and various adrenergic α2 receptors.[1][2][3]

The binding affinities (Ki) of AVN-101 hydrochloride for its primary targets are summarized in

the table below. This data is crucial for interpreting experimental results and understanding the

compound's polypharmacological profile.
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Target Receptor Ki Value

Serotonin Receptors

5-HT7 153 pM[1][2][5][6][7]

5-HT2C 1.17 nM[2][5][6][7]

5-HT2A 1.56 nM[2][5][6][7]

5-HT6 2.04 nM[2][5][6][7]

5-HT2B 10.6 nM[2]

5-HT5A 20.8 nM[2]

5-HT1A >30 nM[2]

Histamine Receptors

H1 0.58 nM[1][2][3][5][7]

H2 89 nM[2][5][7]

H3 Inactive[5][7]

Adrenergic Receptors

α2A 0.41 nM[1][2][3]

α2B 1.77 nM[8]

α2C 3.55 nM[8]

Experimental Protocols
The binding affinity of AVN-101 hydrochloride is typically determined using competitive

radioligand binding assays. While specific laboratory protocols may vary, the general

methodology is outlined below.

General Radioligand Binding Assay Protocol
This protocol provides a general workflow for determining the binding affinity of AVN-101
hydrochloride for a specific receptor.
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Prepare cell membranes or recombinant proteins expressing the target receptor.

Select a suitable radiolabeled ligand with high affinity and specificity for the target receptor.

Next Step

Incubate the membranes/proteins with a fixed concentration of the radioligand and varying concentrations of AVN-101 hydrochloride.

Next Step

Separate bound from free radioligand via rapid filtration.

Next Step

Quantify the amount of bound radioactivity using liquid scintillation counting.

Next Step

Analyze the data using non-linear regression to determine the IC50, which is then converted to the Ki value using the Cheng-Prusoff equation.

Final Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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